Cas no 1803582-48-0 (1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride)

• Product name: 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride
• CAS No: 1803582-48-0
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• MDL: MFCD28954319
• CID: 4616073
• PubChem ID: 119031883

1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-aminoethyl)phenyl]imidazolidin-2-one hydrochloride
• 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride

• MDL： MFCD28954319
• Inchi： 1S/C11H15N3O.ClH/c1-8(12)9-2-4-10(5-3-9)14-7-6-13-11(14)15;/h2-5,8H,6-7,12H2,1H3,(H,13,15);1H
• InChI Key： FFRTWPXGLSKVLG-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1C=CC(C(N)C)=CC=1.Cl

Additional information on 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride

Recent Advances in the Study of 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride (CAS: 1803582-48-0)

The compound 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride (CAS: 1803582-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and clinical relevance, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the imidazolidin-2-one core and the aminoethylphenyl moiety, make it a promising candidate for drug development. Researchers have successfully optimized its synthetic pathway, achieving higher yields and purity, which is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride exhibits notable activity in modulating specific biological pathways. In vitro and in vivo studies suggest its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. These findings are supported by robust data from high-throughput screening assays and molecular docking simulations, which indicate strong binding affinity to target proteins.

One of the most promising applications of this compound lies in its potential use as a therapeutic agent for central nervous system (CNS) disorders. Preliminary animal studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects. These results have spurred further research into its mechanism of action and potential side effects, with the aim of advancing it to clinical trials.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. Its ability to serve as a scaffold for the development of probes and inhibitors has been validated in several studies. Researchers have utilized it to design targeted molecules that can selectively interact with disease-associated proteins, offering new avenues for drug discovery and diagnostics.

Despite these advancements, challenges remain in the development of 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, the latest research on 1-4-(1-Aminoethyl)phenylimidazolidin-2-one Hydrochloride (CAS: 1803582-48-0) underscores its significance in chemical biology and pharmaceutical science. Its multifaceted applications, from drug development to chemical probes, highlight its versatility and promise. Continued investigation and optimization will be crucial to unlocking its full potential and bringing innovative therapies to patients.